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An In-depth Examination of 5-Aminoimidazole-4-Carboxamide Ribonucleotide as a Key

Metabolic Intermediate

Introduction
5-Aminoimidazole-4-carboxamide ribonucleotide (AICAR), also known as ZMP, is a naturally

occurring monophosphorylated nucleotide that serves as a crucial intermediate in the de novo

purine biosynthesis pathway.[1] Beyond its fundamental role in nucleotide metabolism, AICAR

has garnered significant attention in the scientific community for its pharmacological activity,

primarily as an activator of AMP-activated protein kinase (AMPK), a master regulator of cellular

energy homeostasis.[2][3] This technical guide provides a comprehensive overview of the

natural occurrence of AICAR, its metabolic pathways, physiological concentrations, and the

experimental methodologies used for its study. This document is intended for researchers,

scientists, and drug development professionals.

Metabolic Pathways Involving AICAR
AICAR is a key metabolite in the conserved pathway for de novo purine biosynthesis, present

in all organisms.[1] It is also involved in the histidine biosynthesis pathway in microorganisms.

[1]
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The de novo synthesis of purine nucleotides is a fundamental metabolic pathway that builds

purine rings from simpler precursors. AICAR is the second to last intermediate in the formation

of inosine monophosphate (IMP), the precursor for both adenosine monophosphate (AMP) and

guanosine monophosphate (GMP).

The key steps involving AICAR are:

Synthesis of AICAR: AICAR is synthesized from succinyl-AICAR (SAICAR) by the enzyme

adenylosuccinate lyase (ADSL).[1]

Conversion to FAICAR: AICAR is then formylated by AICAR formyltransferase (ATIC) to

produce 5-formamidoimidazole-4-carboxamide ribotide (FAICAR).[4]

IMP Cyclization: Finally, IMP cyclohydrolase, the second enzymatic activity of the

bifunctional protein ATIC, catalyzes the cyclization of FAICAR to form IMP.[4]

A diagram of the de novo purine biosynthesis pathway highlighting the position of AICAR is

presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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